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Compound of Interest

Compound Name: Diallyl oxalate

Cat. No.: B1618031 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Diallyl oxalate. This

guide provides immediate and essential safety protocols, logistical information for handling and

disposal, and detailed procedural guidance to foster a secure and efficient research

environment.

Chemical Identifier and Properties
Property Value Source

Chemical Name Diallyl oxalate [1]

CAS Number 615-99-6 [2]

Molecular Formula C₈H₁₀O₄ [1]

Molecular Weight 170.16 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 217 °C [3]

Density 1.1582 g/cm³ at 20 °C [3]

Flash Point 86.6 °C [3]

Hazard Identification and GHS Classification
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Diallyl oxalate is classified as a hazardous substance. The following table summarizes its

GHS classifications.

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[4]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[4]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
[4]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[4]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[4]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3
H335: May cause

respiratory irritation
[4]

Signal Word: Danger[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling Diallyl oxalate to

prevent exposure.
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PPE Category
Recommended
Equipment

Standard Source

Eye and Face

Protection

Chemical splash

goggles or a face

shield.

OSHA 29 CFR

1910.133 or European

Standard EN166.

[5]

Skin Protection

Chemically resistant

gloves (e.g., nitrile,

neoprene). Inspect

gloves before use. A

lab coat or chemical-

resistant apron should

be worn.

[6][7]

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If

ventilation is

inadequate, a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator should be

used.

[8]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risks associated with Diallyl
oxalate.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]
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Do not breathe vapors or mists.[6]

Wash hands thoroughly after handling.[7]

Use non-sparking tools for transfers.[8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Store away from incompatible materials such as strong oxidizing agents.[5][7]

Protect from moisture.[8]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[8]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[8]

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.[8]

Ingestion

Do not induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.[8]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE) as outlined above.[6]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[8]
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Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[8]

Clean the spill area thoroughly.

Avoid runoff into storm sewers and ditches.[8]

Disposal:

Dispose of Diallyl oxalate and any contaminated materials as hazardous waste.[6]

Consult with a licensed professional waste disposal service.[6]

Follow all federal, state, and local regulations for chemical waste disposal.[7]

Experimental Protocol: General Procedure for a
Reaction Using Diallyl Oxalate
This protocol provides a general workflow for using Diallyl oxalate as a reagent in a chemical

synthesis. Note: This is a template and must be adapted to the specific requirements of your

experiment.

Preparation:

Ensure the reaction will be conducted in a properly functioning chemical fume hood.

Assemble and dry all necessary glassware.

Don the appropriate personal protective equipment (PPE): chemical splash goggles, nitrile

gloves, and a lab coat.

Reagent Handling:

Measure the required amount of Diallyl oxalate using a clean, dry syringe or graduated

cylinder.

Transfer the Diallyl oxalate to the reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon) if the reaction is sensitive to air or moisture.
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Reaction:

Slowly add other reactants to the vessel containing Diallyl oxalate, monitoring the

reaction temperature.

Maintain the reaction under the conditions specified in your experimental procedure (e.g.,

temperature, stirring speed).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture according to your protocol.

Extract the product using an appropriate solvent.

Wash the organic layer to remove any unreacted Diallyl oxalate and byproducts.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product using techniques such as column chromatography, distillation, or

recrystallization.

Waste Disposal:

Collect all liquid and solid waste containing Diallyl oxalate in a designated hazardous

waste container.

Dispose of the waste according to institutional and regulatory guidelines.

Visual Workflow for Safe Handling of Diallyl Oxalate
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Caption: Workflow for the safe handling and disposal of Diallyl oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

